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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl Glucose Dioleate, a non-ionic surfactant with significant applications in the

pharmaceutical and cosmetic industries. This document is intended to be a valuable resource

for researchers, scientists, and drug development professionals, offering detailed information

on its molecular characteristics, solubility, and key formulation parameters.

Methyl Glucose Dioleate is a diester of methyl glucose and oleic acid, belonging to the family of

sugar esters. Unlike its ethoxylated counterpart, PEG-120 Methyl Glucose Dioleate, which is a

high molecular weight polymer, Methyl Glucose Dioleate is a smaller molecule primarily

functioning as a water-in-oil emulsifier. Due to its derivation from natural sources—glucose and

oleic acid—it is often favored in formulations for skincare and other personal care products.

This guide details the available physicochemical data for Methyl Glucose Dioleate, outlines

standard experimental protocols for the determination of these properties, and presents visual

workflows and diagrams to facilitate a comprehensive understanding of its synthesis and

functional relationships. It is important to note that while extensive data is available for its

PEGylated derivatives, specific quantitative data for Methyl Glucose Dioleate is less prevalent

in publicly accessible literature. This guide compiles the available information and provides

context with data from similar oleochemical esters where necessary. No evidence was found in

the reviewed literature to suggest the involvement of Methyl Glucose Dioleate in biological
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signaling pathways; its primary functions are related to its surface-active properties in

formulations.

Physicochemical Properties
The known physicochemical properties of Methyl Glucose Dioleate are summarized in the table

below. These properties are crucial for understanding its behavior in various formulations and

for predicting its performance as an emulsifier and emollient.
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Property Value Reference

Molecular Formula C₄₃H₇₈O₁₀ [1]

Molecular Weight 755.1 g/mol [1]

Appearance Amber, viscous liquid

Type
Non-ionic, water-in-oil (W/O)

emulsifier

Solubility

Soluble in mineral oil, castor

oil, isopropyl myristate, corn

oil, and other vegetable oils.

Very low water solubility (<0.5

mg/L at 19.7 °C).

[2]

Density ~1 g/cm³ at 20 °C [2]

Hydrophile-Lipophile Balance

(HLB)
4.4

Stability
Stable for at least 1 day when

dissolved in methanol.
[2]

Viscosity

Data not available. As an

oleochemical ester, its

viscosity is expected to be

influenced by temperature and

the purity of the compound.

For comparison, oleate esters

of various alcohols have

viscosities that can range from

approximately 2.5 cP to 17 cP

between 0°C and 70°C.[3]

Fatty acid esters' viscosity

generally increases with the

length of the alkyl chain.[4]

Surface Tension Du Noüy surface-tension

measurements indicate that

small quantities are effective in
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lowering the surface tension of

water, though specific values

are not provided.

Critical Micelle Concentration

(CMC)

Data not available. As a water-

insoluble surfactant, its CMC in

aqueous solution is not a

relevant parameter. In non-

polar solvents, it will form

reverse micelles, and the

concentration at which this

occurs can be determined

experimentally.

Synthesis of Methyl Glucose Dioleate
Methyl Glucose Dioleate is typically synthesized through the esterification of methyl glucose

with two molecules of oleic acid. A common industrial method is transesterification, where

methyl oleate is reacted with methyl glucoside.

Methyl Glucoside

EsterificationOleic Acid (2 eq.)

Acid Catalyst

Methyl Glucose Dioleate
yields

Water (by-product)

releases
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Synthesis of Methyl Glucose Dioleate via Esterification.

Experimental Protocols
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This section provides detailed methodologies for the determination of key physicochemical

properties of oil-soluble, non-ionic surfactants like Methyl Glucose Dioleate.

Determination of Hydrophile-Lipophile Balance (HLB)
The HLB value is a crucial parameter for selecting the appropriate emulsifier for a given

application. For non-ionic surfactants like Methyl Glucose Dioleate, Griffin's method is a widely

used theoretical approach.

Griffin's Method (Theoretical Calculation):

The HLB is calculated using the formula:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.

M is the total molecular mass of the molecule.[5]

Experimental Protocol:

Identify the Hydrophilic Portion: For Methyl Glucose Dioleate, the hydrophilic portion is the

methyl glucose headgroup.

Calculate Molecular Masses:

Determine the molecular mass of the methyl glucose headgroup (Mh).

Determine the total molecular mass of the Methyl Glucose Dioleate molecule (M).

Apply Griffin's Formula: Substitute the calculated values of Mh and M into the HLB formula to

obtain the theoretical HLB value.

Determination of Viscosity
The viscosity of Methyl Glucose Dioleate, an oleochemical ester, can be determined using a

rotational viscometer or rheometer.
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Experimental Protocol:

Sample Preparation: Ensure the Methyl Glucose Dioleate sample is free of air bubbles and

at a constant, controlled temperature.

Instrumentation: Use a calibrated rotational viscometer or rheometer with a suitable

geometry (e.g., cone-plate or parallel-plate).

Measurement:

Place the sample in the instrument.

Apply a range of shear rates and measure the corresponding shear stress.

The viscosity is calculated as the ratio of shear stress to shear rate.

Data Analysis: Plot viscosity as a function of shear rate to determine the flow behavior of the

substance. For many oils and esters, the viscosity is Newtonian, meaning it is independent

of the shear rate. The measurement should be repeated at different temperatures as

viscosity is highly temperature-dependent.[4][6]

Determination of Critical Micelle Concentration (CMC) in
Non-Polar Solvents
For a water-insoluble surfactant like Methyl Glucose Dioleate, the formation of reverse micelles

in a non-polar solvent is a key characteristic. The concentration at which this occurs is the

critical micelle concentration. This can be determined using techniques such as fluorescence

spectroscopy.

Experimental Protocol using Fluorescence Spectroscopy:

Probe Selection: Choose a fluorescent probe that is sensitive to the polarity of its

microenvironment (e.g., pyrene).

Solution Preparation: Prepare a series of solutions of Methyl Glucose Dioleate in a non-polar

solvent (e.g., hexane) at various concentrations. Add a constant, low concentration of the

fluorescent probe to each solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.mdpi.com/1996-1073/17/24/6407
https://pubs.acs.org/doi/10.1021/je100042c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence Measurement:

Excite the solutions at the appropriate wavelength for the probe.

Record the fluorescence emission spectra for each concentration.

Data Analysis: Analyze the changes in the fluorescence spectrum that indicate the

partitioning of the probe into the reverse micelles. For pyrene, the ratio of the intensity of the

first and third vibronic peaks (I₁/I₃) is often plotted against the logarithm of the surfactant

concentration. A sharp change in this ratio indicates the onset of micelle formation, and the

concentration at the midpoint of this transition is taken as the CMC.

Start

Prepare solutions of Methyl Glucose Dioleate
in non-polar solvent with fluorescent probe

Measure fluorescence emission spectra
of each solution

Plot fluorescence intensity ratio (e.g., I₁/I₃)
vs. log(concentration)

Identify the inflection point
in the plot

Determine CMC from the
concentration at the inflection point

End
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Workflow for CMC Determination by Fluorescence Spectroscopy.

Structure-Function Relationship
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The amphiphilic nature of Methyl Glucose Dioleate, arising from its distinct hydrophilic and

lipophilic regions, dictates its primary function as a water-in-oil emulsifier.

Methyl Glucose Dioleate

Amphiphilic Structure

Hydrophilic Head
(Methyl Glucose)

Lipophilic Tails
(Oleic Acid Chains) Primary Function

Water-in-Oil (W/O) Emulsifier

Applications

Creams, Lotions Topical Formulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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